BENGHE Foundational & Exploratory

Check Availability & Pricing

Unraveling the Decay of Xenon-135: A Technical
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Xenon-135

Cat. No.: B1198187

For Researchers, Scientists, and Drug Development Professionals

Abstract

Xenon-135, a prominent fission product in nuclear reactors, is a critical nuclide with significant
implications for reactor operation and safety due to its remarkably high neutron absorption
cross-section. Understanding its radioactive decay is paramount for reactor physics, nuclear
forensics, and the broader field of nuclear science. This technical guide provides an in-depth
exploration of the radioactive decay products of Xenon-135, detailing its decay chain, the
properties of its daughter nuclides, and the experimental methodologies employed to
characterize these processes. Quantitative data is presented in structured tables for clarity, and
key pathways are visualized using logical diagrams to facilitate a comprehensive
understanding.

Introduction

Xenon-135 (13°Xe) is an unstable isotope of xenon with a half-life of approximately 9.14 hours.
It primarily decays via beta emission to Cesium-135.[1] The significance of 135Xe in nuclear
applications stems from its colossal thermal neutron absorption cross-section, the largest of
any known nuclide, making it a potent neutron poison in nuclear reactors.[1][2] The production
and decay of 13°Xe play a crucial role in reactor kinetics and control, leading to phenomena
such as "xenon poisoning" which can impact reactor startup and power level changes.[1][2][3] A
thorough understanding of its decay products is therefore essential for accurate modeling of
reactor behavior and for the management of nuclear waste.
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The Xenon-135 Decay Chain

The formation and decay of Xenon-135 are part of a larger decay chain originating from the
fission of heavy nuclei like Uranium-235 and Plutonium-239.

Production of Xenon-135

Xenon-135 is produced in nuclear reactors through two primary pathways:

o Direct Fission Yield: A small fraction, approximately 0.3%, of fission events directly produce
135Xe.[4]

o Decay of lodine-135: The vast majority, around 95%, of 13>Xe is formed from the beta decay
of lodine-135 (23°1).[1][3][4] lodine-135 itself is a fission product with a half-life of about 6.57
to 6.7 hours.[2][3][4] The precursor to 135 is Tellurium-135 (135Te), which has a very short
half-life of approximately 19 seconds and rapidly decays to 13°1.[2][4]

Decay of Xenon-135

The primary decay mode for Xenon-135 is beta-minus (3~) decay, where a neutron in the
nucleus is converted into a proton, emitting an electron (beta particle) and an antineutrino. This
process transforms Xenon-135 into Cesium-135 (13°Cs).[1]

135Xe —» 1Cs+e” + Ve

There also exists a metastable state, Xenon-135m (13°™Xe), with a half-life of 15.29 minutes.[5]
This isomer primarily decays via isomeric transition (IT) to the ground state of 13°Xe, but it also
has a small (<0.6%) beta decay branch directly to 135Cs.[5][6]

Subsequent Decay Products

Cesium-135, the direct decay product of Xenon-135, is a long-lived radioactive isotope with a
half-life of approximately 2.3 million years.[7] It also undergoes beta decay, transforming into
Barium-135 (*3°Ba), which is a stable isotope.[7]

135Cs - 135Ba + e~ + Ve

The complete primary decay chain is therefore:
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135Te — 135] - 135Xe - 13°Cs - 13°Ba (stable)

Quantitative Decay Data

The following tables summarize the key quantitative data for the nuclides involved in the
Xenon-135 decay chain.

. . Decay Energy
Nuclide Half-Life Decay Mode(s)

(MeV)
Tellurium-135 ~19s B-
lodine-135 6.57 - 6.7 h[2][3][4] B-
Xenon-135 9.14 + 0.02 h[1] B- 1.165[1]

) Isomeric Transition
Xenon-135m 15.29 min[5] 0.527 (IM[5]
(>99.4%)[5]

B~ (<0.6%)[5] 1.678 (B)[5]
Cesium-135 2.3 x 108 years[7] B-
Barium-135 Stable

Table 1: Half-life and Decay Characteristics of Nuclides in the 13°Xe Decay Chain.

Nuclide Spin/Parity Fission Yield (from 235U)
lodine-135 712+ ~6.4% (cumulative)[2]
0.3% (direct)[4], 6.6% (total
Xenon-135 3/2+[1] o
from fission)[1]
Cesium-135 712+
Barium-135 3/2+

Table 2: Nuclear Properties and Fission Yields.

Experimental Protocols
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The characterization of the radioactive decay of Xenon-135 and its progeny involves a suite of
experimental techniques. The following sections outline the methodologies for key
measurements.

Measurement of Half-Life

Objective: To determine the half-life of Xenon-135.
Methodology:

o Sample Preparation: Xenon-135 can be produced by irradiating a Uranium target with
neutrons in a research reactor. The gaseous xenon produced is then cryogenically separated
and purified.

o Detection System: A gas-filled proportional counter or a well-shielded gamma-ray
spectrometer, such as a High-Purity Germanium (HPGe) detector, is used.

o Data Acquisition: The activity of the 13°Xe sample is measured at regular time intervals. For
gamma spectroscopy, the counts in the characteristic 249.8 keV gamma-ray peak of 135Xe
are recorded.[8]

e Analysis: The natural logarithm of the count rate (activity) is plotted against time. The data
points should fall on a straight line. The slope of this line is equal to the negative of the decay
constant (A). The half-life (t1/2) is then calculated using the formula: ti/2 = In(2) / A.

Beta Spectroscopy of Xenon-135

Objective: To measure the energy spectrum of beta particles emitted during the decay of
Xenon-135 and determine the maximum beta energy (Qp).

Methodology:

e Spectrometer Setup: A magnetic spectrometer or a solid-state detector like a silicon-lithium
(Si(Li)) detector is used.[9] The detector is placed in a vacuum chamber to minimize energy
loss of the beta patrticles in air.

e Energy Calibration: The spectrometer is calibrated using standard beta sources with well-
known endpoint energies, such as Strontium-90/Yttrium-90 or Carbon-14.
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e Measurement: The prepared Xenon-135 source is placed in front of the detector, and the
energy spectrum of the emitted beta particles is recorded.

» Data Analysis (Kurie Plot): The raw spectrum is corrected for background and detector
response. A Kurie plot is then constructed by plotting V(N(E) / (pE * F(Z,E))) against the beta
particle energy (E), where N(E) is the number of counts at energy E, p is the momentum,
and F(Z,E) is the Fermi function which corrects for the Coulomb interaction between the
emitted electron and the daughter nucleus. For an allowed transition, the Kurie plot should
be a straight line. The intersection of this line with the energy axis gives the maximum beta

energy (QP).

Gamma Spectroscopy of the Decay Chain

Objective: To identify and quantify the gamma rays emitted during the decay of the nuclides in
the 135Xe chain.

Methodology:

o Detector System: A high-resolution HPGe detector is essential for resolving the different
gamma-ray energies. The detector is typically shielded with lead to reduce background
radiation.

o Energy and Efficiency Calibration: The detector is calibrated for energy using standard multi-
gamma sources (e.g., Europium-152, Radium-226). An efficiency calibration is also
performed using sources with known activities and gamma-ray emission probabilities to
determine the detector's efficiency as a function of energy.[10]

e Measurement: The sample containing the radionuclides of interest is placed at a calibrated
distance from the detector, and the gamma-ray spectrum is acquired over a sufficient period
to obtain good statistics.

e Analysis: The resulting spectrum is analyzed to identify the characteristic gamma-ray peaks
of the nuclides in the decay chain (e.qg., the 249.8 keV peak for 13°Xe). The area of each
peak is determined, and by correcting for the detector efficiency and the gamma-ray
emission probability, the activity of the corresponding nuclide can be calculated.

Determination of Branching Ratios
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Objective: To measure the branching ratios for the decay of Xenon-135m (isomeric transition
vs. beta decay).

Methodology:

o Coincidence Measurement: This technique is crucial for determining branching ratios. It
involves using two or more detectors to simultaneously detect the different radiations emitted
in a decay sequence.

o Experimental Setup: For 13°™Xe, a beta detector (e.g., a plastic scintillator) and a gamma
detector (HPGe) would be used in a coincidence arrangement.

o Data Acquisition: Events where a beta particle is detected in coincidence with a gamma ray
are recorded. The energies of both radiations are measured for each coincident event.

» Analysis: By analyzing the coincidence data, the number of decays proceeding through the
beta decay branch can be determined. The number of isomeric transitions can be
determined from the intensity of the 527 keV gamma ray from the decay of the metastable
state. The branching ratio is the ratio of the number of decays for a specific mode to the total
number of decays.[11][12]

Visualizations

The following diagrams illustrate the key pathways and relationships in the decay of Xenon-

135.
Tellurium-135 B lodine-135 B Xenon-135 B ~
(135Te) _L> (135|) _L> (135Xe)
S19)S 6.6 h 9.14 h

Click to download full resolution via product page

Caption: The primary radioactive decay chain leading to stable Barium-135.
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Caption: Decay modes of the metastable state, Xenon-135m.
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Caption: A generalized experimental workflow for characterizing Xenon-135 decay.

Conclusion

The radioactive decay of Xenon-135 is a multifaceted process with significant implications for
nuclear science and technology. Its decay chain, initiated from fission and culminating in stable
Barium-135, involves several key radionuclides with distinct properties. The experimental
determination of these properties relies on a combination of sophisticated detection and
spectroscopic techniques. This guide has provided a comprehensive overview of the decay
products of Xenon-135, presented the relevant quantitative data, and outlined the experimental
methodologies used for their characterization. This information is crucial for researchers and
professionals working in fields where the behavior of fission products is of importance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198187#radioactive-decay-products-of-xenon-135]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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